1-(2-ethyloxan-2-yl)methanamine

• CAS No.: 1426955-23-8
• Molecular Formula: C8H17NO
• Molecular Weight: 143.2

Description

1-(2-Ethyloxan-2-yl)methanamine is a secondary amine with a methanamine (-CH₂NH₂) group attached to a tetrahydropyran (oxane) ring substituted with an ethyl group at the 2-position. Its IUPAC name reflects the oxane ring (a six-membered oxygen-containing heterocycle) and the ethyl substituent. The compound’s structure combines the rigidity of the oxane ring with the flexibility of the ethyl group, influencing its physicochemical properties, such as solubility, boiling point, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

. This process requires careful handling due to the toxicity and potential hazards associated with azide compounds.

Industrial Production Methods

Industrial production methods for 1-(2-ethyloxan-2-yl)methanamine often involve similar synthetic routes but are optimized for large-scale production. This includes the use of safer and more efficient reagents and conditions to minimize risks and improve yields .

Chemical Reactions Analysis

Types of Reactions

1-(2-ethyloxan-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes and ketones using reagents like PhI(OAc)2 and TEMPO.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can participate in substitution reactions, where the amine group can be replaced or modified.

Common Reagents and Conditions

Oxidation: PhI(OAc)2 and TEMPO are commonly used for oxidation reactions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: Aldehydes and ketones.

Reduction: Different amine derivatives.

Substitution: Substituted amine compounds.

Scientific Research Applications

1-(2-ethyloxan-2-yl)methanamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential interactions with biological molecules and pathways.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-(2-ethyloxan-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for various enzymes, leading to the formation of active metabolites that exert biological effects. These interactions can influence cellular processes and pathways, contributing to its potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(2-ethyloxan-2-yl)methanamine with structurally related methanamine derivatives, focusing on molecular properties, substituent effects, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Research Findings	Safety Profile
1-(2-Ethyloxan-2-yl)methanamine	C₈H₁₇NO	143.23 (calculated)	2-ethyloxane ring	Hypothesized use in catalysis or ligand synthesis (based on oxane ring stability)	Likely irritant (similar to cyclic ether amines; no direct data)
1-(4,4-Difluorooxan-2-yl)methanamine	C₆H₁₁F₂NO	163.16	4,4-difluorooxane ring	Fluorine substitution enhances electronegativity; potential in medicinal chemistry	Not specified; fluorine may alter toxicity
[1-(Trifluoromethyl)cyclopropyl]methanamine HCl	C₅H₉ClF₃N	175.58	Trifluoromethyl cyclopropane	Used in agrochemical or pharmaceutical intermediates (high stability due to cyclopropane)	Stable under recommended conditions; no acute toxicity data
N-(2-Methoxybenzylidene)-1-(o-tolyl)methanamine	C₁₆H₁₈N₂O	254.33	Aromatic Schiff base	Catalytic amine oxidation studies; air-stable intermediate	Limited data; aromatic amines may pose toxicity risks
1-(Pyrazin-2-yl)ethanamine	C₆H₉N₃	123.16	Pyrazine heterocycle	Used in coordination complexes (e.g., copper(II) ligands)	Causes skin/eye irritation; requires PPE

Structural and Functional Differences

• Cyclic vs. Aromatic Substituents :

  • The oxane ring in 1-(2-ethyloxan-2-yl)methanamine provides conformational stability compared to the planar pyrazine ring in 1-(pyrazin-2-yl)ethanamine . This affects ligand-metal coordination efficiency in catalysis .
  • Fluorinated derivatives (e.g., 1-(4,4-difluorooxan-2-yl)methanamine ) exhibit increased polarity, enhancing solubility in polar solvents .

• Electronic Effects :

  • Electron-withdrawing groups (e.g., trifluoromethyl in cyclopropane derivatives) reduce basicity of the amine group, altering reactivity in nucleophilic substitutions .
  • Ethyl and methoxy substituents (e.g., N-(2-methoxybenzylidene)-1-(o-tolyl)methanamine ) enhance steric hindrance, influencing selectivity in catalytic reactions .